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Compound of Interest

Compound Name: 2,5-Dichloroquinoxaline

Cat. No.: B1311253

2,5-Dichloroquinoxaline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 2,5-
dichloroquinoxaline, a compound of interest in various research and development
applications.

Physicochemical Data

The fundamental molecular properties of 2,5-dichloroquinoxaline are summarized in the table
below. These data are essential for experimental design, reaction stoichiometry, and analytical
characterization.

Property Value

Molecular Formula CsHaCI2N2[1][2][3]
Molecular Weight 199.039 g/mol [1][4]
Monoisotopic Mass 197.9751535 g/mol [2]
CAS Number 55687-05-3[2][3]
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It is important to note that while the molecular formula for 2,5-dichloroquinoxaline is
CsHaCl2Nz, the related isomer 2,6-dichloroquinoxaline shares the same empirical formula and
molecular weight.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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